Cas no 27975-19-5 (Isosteviol)

Isosteviol is a diterpenoid compound derived from steviol glycosides, primarily obtained through the hydrolysis of stevioside. It exhibits a tetracyclic ent-kaurene structure, contributing to its stability and versatility in applications. As a non-caloric sweetener derivative, Isosteviol is of interest in pharmaceutical and food industries due to its potential bioactivity, including anti-inflammatory, antihypertensive, and antioxidant properties. Its high thermal and pH stability make it suitable for formulation under varied conditions. Additionally, Isosteviol serves as a key intermediate in synthesizing steviol analogs, offering utility in research and development. Its low toxicity profile further supports its use in functional ingredients and therapeutic explorations.

Isosteviol structure

Product Name:Isosteviol

CAS No:27975-19-5

MF:C₂₀H₃₀O₃

MW:318.450406551361

MDL:MFCD28411514

CID:53248

PubChem ID:354335735

Update Time:2025-06-09

Isosteviol Chemical and Physical Properties

Names and Identifiers

- isosteviol
- 17-NORKAURAN-18-OIC ACID, 13-METHYL-16-OXO-, (4-ALPHA,8-BETA,13-BETA)-
- (4-alpha,8-beta,13-beta)-13-methyl-16-oxo-17-norkauran-18-oicacid
- 13-beta-kauran-18-oicacid,13-methyl-16-oxo-17-nor-8-bet
- 13-methyl-16-oxo-,(4-alpha,8-beta,13-beta)-17-norkauran-18-oicaci
- ISOSTEVIOL STANDARD
- (4aα,11aα)-4,9,11bβ-Trimethyl-8-oxo-6aα,9α-methanotetradecahydro-1H-cyclohepta[a]naphthalene-4β-carboxylic acid
- (8β,13S)-13-Methyl-16-oxo-17-norkauran-18-oic acid
- ISOSTEVIOL(P) PrintBack
- ISOSTEVIOL(RG) PrintBack
- (-)-Isosteviol
- (?)-Isosteviol
- 16-oxobeyeran-19-oic acid
- 16-oxo-ent-beyeran-19-oic acid
- ent-16-ketobeyeran-19-oic acid
- ent-16-oxobeyeran-19-oic acid
- Iso-Steviol
- (−)-Isosteviol
- (4α,8β,13β)-13--Methyl-16-oxo-17-norkauran-18-oic acid
- Ketoisostevic acid
- NSC 231875
- (4α,8β,13β)-13-Methyl-16-oxo-17-norkauran-18-oic Acid
- 091QB7QO95
- (-)-Isosteviol;iso-Steviol
- s3905
- STL566083
- NSC731915
- 3749AH
- (4-alpha,8-beta,13-beta)-13-Methyl-16-oxo-17-norkauran-18-oic acid
- 17-Nor-8-beta,13-beta-kauran-18-oic acid, 13-methyl-16-oxo-
- 27975-19-5
- NSC-731915
- A876816
- CHEBI:189936
- CCG-267685
- (4R,4aS,6aR,9S,11aR,11bS)-4,9,11b-Trimethyl-8-oxotetradecahydro-6a,9-methanocyclohepta[a]naphthalene-4-carboxylic acid
- (1R,4S,5R,9S,10R,13S)-5,9,13-trimethyl-14-oxotetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
- NCGC00485884-01
- 17-NORKAURAN-18-OIC ACID, 13-METHYL-16-OXO-, (4alpha,8beta,13beta)-
- MFCD28411514
- 17-Norkauran-18-oic acid, 13-methyl-16-oxo-, (4a,8b,13b)-
- 17-NORKAURAN-18-OIC ACID, 13-METHYL-16-OXO-, (4.ALPHA.,8.BETA.,13.BETA.)-
- AKOS030496339
- I1069
- NSC-231875
- CCRIS 6121
- CS-3919
- DTXSID70950664
- (4alpha,8beta,13beta)-13-methyl-16-oxo-17-norkauran-18-oic acid
- UNII-091QB7QO95
- BDBM50504374
- Q27236439
- SCHEMBL3489810
- HY-N0872
- CHEMBL462653
- SCHEMBL439433
- 5,9,13-Trimethyl-14-oxotetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
- AKOS030484519
- SR-01000317132-1
- (1R,4R,5R,9S,10R,13S)-5,9,13-Trimethyl-14-oxotetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
- AKOS000606482
- SR-01000317132
- Oprea1_442481
- NSC231875
- KFVUFODCZDRVSS-XGBBNYNSSA-N
- 16-oxobeyeran-18-oic acid
- 1ST184268
- iso-SteviolKetoisostevic Acid; (-)-Isosteviol
- Isosteviol
- MDL： MFCD28411514
- Inchi： 1S/C20H30O3/c1-17-9-5-14-18(2)7-4-8-19(3,16(22)23)13(18)6-10-20(14,12-17)11-15(17)21/h13-14H,4-12H2,1-3H3,(H,22,23)/t13-,14-,17-,18+,19+,20-/m0/s1
- InChI Key： KFVUFODCZDRVSS-XGBBNYNSSA-N
- SMILES： O=C1C[C@]23CC[C@@H]4[C@@](C(=O)O)(C)CCC[C@@]4(C)[C@@H]2CC[C@@]1(C)C3

Computed Properties

Exact Mass: 318.21900
Monoisotopic Mass: 318.21949481 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 1
Complexity: 583
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 4.3
Molecular Weight: 318.4
Topological Polar Surface Area: 54.4

Experimental Properties

Color/Form: Powder
Density: 1.15
Melting Point: 228.0 to 232.0 deg-C
Boiling Point: 455.6°C at 760 mmHg
Flash Point: 243.5±23.3 °C
Refractive Index: 1.551
Solubility: In vitro: DMSO solubility ≥ 100 mg/ml (314.02 mm) * "≥" means soluble, but saturation unknown
PSA: 54.37000
LogP: 4.44310
Solubility: Not determined

Isosteviol Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Isosteviol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-N0872-10mM*1mLinDMSO	Isosteviol	27975-19-5	≥98.0%	10mM*1mLinDMSO	￥1100	2023-07-26
MedChemExpress	HY-N0872-5mg	Isosteviol	27975-19-5	≥98.0%	5mg	￥1000	2023-08-31
MedChemExpress	HY-N0872-10mg	Isosteviol	27975-19-5	≥98.0%	10mg	￥1550	2023-08-31
S e l l e c k ZHONG GUO	S3905-25mg	Iso-Steviol	27975-19-5	98%	25mg	¥794.78	2023-09-15
ChemFaces	CFN90544-20mg	Isosteviol	27975-19-5	>=98%	20mg	$40	2021-07-22
Chemenu	CM140458-100mg	(4S,4aR,6aR,9S,11aS,11bR)-4,9,11b-trimethyl-8-oxotetradecahydro-6a,9-methanocyclohepta[a]naphthalene-4-carboxylic acid	27975-19-5	98%	100mg	$173	2021-08-05
DC Chemicals	DC9824-100 mg	Isosteviol	27975-19-5	>98%	100mg	$250.0	2022-02-28
DC Chemicals	DC9824-250 mg	Isosteviol	27975-19-5	>98%	250mg	$450.0	2022-02-28
DC Chemicals	DC9824-1 g	Isosteviol	27975-19-5	>98%	1g	$900.0	2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TT126-1g	Isosteviol	27975-19-5	98+%	1g	2013.0CNY	2021-07-12

Isosteviol Production Method

Isosteviol Related Literature

1. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
2. An ionic liquid loaded magnetically confined polymeric mesoporous adsorbent for extraction of parabens from environmental and cosmetic samples†

Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
3. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
4. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
5. Alt-proteins: A promising future

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